![molecular formula C16H15N3O3 B4256185 N,N-dimethyl-2-[(6-quinolinyloxy)methyl]-1,3-oxazole-4-carboxamide](/img/structure/B4256185.png)
N,N-dimethyl-2-[(6-quinolinyloxy)methyl]-1,3-oxazole-4-carboxamide
Overview
Description
N,N-dimethyl-2-[(6-quinolinyloxy)methyl]-1,3-oxazole-4-carboxamide, also known as QMNOX, is a synthetic compound that has gained attention in recent years due to its potential as a therapeutic agent. QMNOX is a member of the oxazole family, which has been shown to possess a range of biological activities, including antitumor, antifungal, and antibacterial properties. In
Mechanism of Action
The mechanism of action of N,N-dimethyl-2-[(6-quinolinyloxy)methyl]-1,3-oxazole-4-carboxamide is not fully understood. However, it has been suggested that N,N-dimethyl-2-[(6-quinolinyloxy)methyl]-1,3-oxazole-4-carboxamide may inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. N,N-dimethyl-2-[(6-quinolinyloxy)methyl]-1,3-oxazole-4-carboxamide has also been shown to inhibit the activity of several enzymes involved in the biosynthesis of ergosterol, a component of the fungal cell membrane. In addition, N,N-dimethyl-2-[(6-quinolinyloxy)methyl]-1,3-oxazole-4-carboxamide has been shown to disrupt bacterial cell wall synthesis, leading to cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N,N-dimethyl-2-[(6-quinolinyloxy)methyl]-1,3-oxazole-4-carboxamide are still being studied. However, it has been shown that N,N-dimethyl-2-[(6-quinolinyloxy)methyl]-1,3-oxazole-4-carboxamide can induce changes in the expression of several genes involved in cell cycle regulation, apoptosis, and DNA repair. N,N-dimethyl-2-[(6-quinolinyloxy)methyl]-1,3-oxazole-4-carboxamide has also been shown to induce changes in the expression of several genes involved in the biosynthesis of ergosterol in fungi.
Advantages and Limitations for Lab Experiments
One advantage of N,N-dimethyl-2-[(6-quinolinyloxy)methyl]-1,3-oxazole-4-carboxamide is its broad-spectrum activity against cancer cells, fungi, and bacteria. This makes it a potentially useful therapeutic agent for a range of diseases. However, one limitation of N,N-dimethyl-2-[(6-quinolinyloxy)methyl]-1,3-oxazole-4-carboxamide is its relatively low potency compared to other anticancer agents. In addition, the mechanism of action of N,N-dimethyl-2-[(6-quinolinyloxy)methyl]-1,3-oxazole-4-carboxamide is not fully understood, which makes it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for research on N,N-dimethyl-2-[(6-quinolinyloxy)methyl]-1,3-oxazole-4-carboxamide. One area of research could be to optimize the synthesis method of N,N-dimethyl-2-[(6-quinolinyloxy)methyl]-1,3-oxazole-4-carboxamide to improve its potency and selectivity. Another area of research could be to investigate the mechanism of action of N,N-dimethyl-2-[(6-quinolinyloxy)methyl]-1,3-oxazole-4-carboxamide in more detail, which could lead to the development of more effective therapeutic agents. Finally, future research could focus on the development of N,N-dimethyl-2-[(6-quinolinyloxy)methyl]-1,3-oxazole-4-carboxamide-based drug delivery systems, which could improve the bioavailability and therapeutic efficacy of this compound.
Scientific Research Applications
N,N-dimethyl-2-[(6-quinolinyloxy)methyl]-1,3-oxazole-4-carboxamide has been shown to possess a range of biological activities, including antitumor, antifungal, and antibacterial properties. In particular, N,N-dimethyl-2-[(6-quinolinyloxy)methyl]-1,3-oxazole-4-carboxamide has been shown to inhibit the growth of several cancer cell lines, including breast cancer, lung cancer, and colon cancer. N,N-dimethyl-2-[(6-quinolinyloxy)methyl]-1,3-oxazole-4-carboxamide has also been shown to possess antifungal activity against several strains of Candida, as well as antibacterial activity against several strains of Staphylococcus aureus.
properties
IUPAC Name |
N,N-dimethyl-2-(quinolin-6-yloxymethyl)-1,3-oxazole-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O3/c1-19(2)16(20)14-9-22-15(18-14)10-21-12-5-6-13-11(8-12)4-3-7-17-13/h3-9H,10H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZNGEOOJVIHAKJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=COC(=N1)COC2=CC3=C(C=C2)N=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.